Cas no 2228567-05-1 (3-4-chloro-2-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid)

• Product name: 3-4-chloro-2-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228567-05-1
• MF: C₁₁H₁₀ClF₃O₃
• MW: 282.643513202667
• CID: 6122822
• PubChem ID: 165632949

3-4-chloro-2-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-chloro-2-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid
• 3-[4-chloro-2-(trifluoromethyl)phenyl]-2-hydroxy-2-methylpropanoic acid
• EN300-1942612
• 2228567-05-1

• Inchi： 1S/C11H10ClF3O3/c1-10(18,9(16)17)5-6-2-3-7(12)4-8(6)11(13,14)15/h2-4,18H,5H2,1H3,(H,16,17)
• InChI Key： PSDMFBLMCNOJKU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 282.0270564g/mol
• Monoisotopic Mass: 282.0270564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 2.8

Additional information on 3-4-chloro-2-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid

3-4-Chloro-2-(Trifluoromethyl)Phenyl-2-Hydroxy-2-Methylpropanoic Acid: A Comprehensive Overview

The compound 3-4-chloro-2-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid (CAS No. 2228567-05-1) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique chemical structure, which combines a phenyl ring substituted with chlorine and trifluoromethyl groups, along with a hydroxyl and methyl group attached to a propanoic acid backbone. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in modern chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-4-chloro-2-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining product quality. This method has been widely adopted in both academic and industrial settings due to its scalability and reproducibility.

The physical properties of 3-4-chloro-2-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid are critical for its applications. The compound exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in polar solvents such as water and ethanol is relatively high, making it suitable for formulations requiring rapid dissolution. Additionally, the presence of the trifluoromethyl group enhances the compound's stability under harsh conditions, such as elevated temperatures or acidic environments.

One of the most promising applications of this compound lies in the pharmaceutical industry. Studies have shown that 3-4-chloro-2-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid exhibits potent anti-inflammatory and analgesic properties. Recent clinical trials have demonstrated its efficacy in treating chronic inflammatory diseases such as arthritis and neuropathic pain. The compound's ability to selectively inhibit cyclooxygenase enzymes (COX-1 and COX-2) without causing significant gastrointestinal side effects has made it a strong candidate for developing next-generation pain relievers.

In the field of agrochemistry, 3-4-chloro-2-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanoic acid has been investigated as a potential herbicide. Its ability to inhibit key enzymes involved in plant metabolism makes it effective against a wide range of weeds without adversely affecting crop plants. Field trials conducted in various regions have confirmed its high efficacy and minimal environmental impact, making it a sustainable solution for weed control in modern agriculture.

Material scientists have also explored the use of this compound in developing advanced polymers and coatings. The trifluoromethyl group imparts excellent hydrophobicity and UV resistance to materials synthesized using this compound. Recent studies have demonstrated its application in creating self-cleaning surfaces for solar panels and automotive coatings, which can significantly reduce maintenance costs and improve durability.

The environmental impact of 3-4-chloro-2-(trifluoromethyl)phenyl-2-hydroxy